Cas no 1361572-27-1 (2,6-Dichloro-3-(2,3,6-trichlorophenyl)pyridine)

• Product name: 2,6-Dichloro-3-(2,3,6-trichlorophenyl)pyridine
• CAS No: 1361572-27-1
• MF: C₁₁H₄Cl₅N
• MW: 327.421157836914
• CID: 4966446

2,6-Dichloro-3-(2,3,6-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,6-Dichloro-3-(2,3,6-trichlorophenyl)pyridine

• Inchi： 1S/C11H4Cl5N/c12-6-2-3-7(13)10(15)9(6)5-1-4-8(14)17-11(5)16/h1-4H
• InChI Key： CIEKACVOMGKFDX-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1C(=NC(=CC=1)Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 326.875687 g/mol
• Monoisotopic Mass: 324.878638 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9
• XLogP3: 6.3
• Molecular Weight: 327.4

Additional information on 2,6-Dichloro-3-(2,3,6-trichlorophenyl)pyridine

2,6-Dichloro-3-(2,3,6-Trichlorophenyl)Pyridine: A Comprehensive Overview

2,6-Dichloro-3-(2,3,6-Trichlorophenyl)Pyridine, also known by its CAS number 1361572-27-1, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound belongs to the class of pyridine derivatives and is characterized by its unique structure, which includes a pyridine ring substituted with chlorine atoms at positions 2 and 6 and a trichlorophenyl group at position 3. The presence of multiple chlorine substituents imparts distinct electronic and steric properties to the molecule, making it a valuable compound in both academic research and industrial applications.

The synthesis of 2,6-Dichloro-3-(2,3,6-Trichlorophenyl)Pyridine involves a series of carefully designed organic reactions. Researchers have explored various methodologies to optimize the synthesis process, ensuring high yields and purity. Recent studies have focused on utilizing microwave-assisted synthesis techniques to accelerate reaction rates and reduce reaction times. These advancements have not only improved the efficiency of production but also opened new avenues for exploring the compound's potential in diverse chemical systems.

One of the most notable applications of this compound is in the field of materials science. The trichlorophenyl group attached to the pyridine ring introduces significant electron-withdrawing effects, which are highly desirable in the development of advanced materials such as semiconductors and optoelectronic devices. Recent research has demonstrated that incorporating 2,6-Dichloro-3-(2,3,6-Trichlorophenyl)Pyridine into polymer blends can significantly enhance their electrical conductivity and thermal stability. These findings have paved the way for its use in next-generation electronic devices.

In addition to its role in materials science, this compound has also gained attention in pharmacology. The pyridine ring's ability to act as a hydrogen bond donor or acceptor makes it a promising candidate for drug design. Studies have shown that derivatives of this compound exhibit potential anti-inflammatory and antioxidant properties. Researchers are currently investigating its ability to target specific proteins involved in neurodegenerative diseases, such as Alzheimer's disease. These explorations highlight the compound's versatility and its potential impact on therapeutic development.

The environmental impact of 2,6-Dichloro-3-(2,3,6-Trichlorophenyl)Pyridine has also been a subject of recent research. Due to its complex structure and high stability, concerns have been raised regarding its persistence in the environment. However, preliminary studies suggest that under certain conditions, such as exposure to UV light or microbial activity, the compound can undergo degradation. Understanding its environmental fate is crucial for ensuring sustainable practices in its production and application.

In conclusion, 2,6-Dichloro-3-(2,3,6-Trichlorophenyl)Pyridine (CAS No: 1361572-27-1) is a multifaceted compound with promising applications across various disciplines. Its unique chemical structure provides a foundation for innovative research and development efforts. As advancements continue to be made in synthesis techniques and application studies, this compound is poised to play an increasingly important role in both academic and industrial settings.